Cas no 1030017-70-9 (5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid)

5-Methylimidazo[1,2-a]pyrimidine-7-carboxylic acid is a heterocyclic carboxylic acid derivative with a fused imidazo[1,2-a]pyrimidine core. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its rigid bicyclic structure and carboxylic acid functionality enable selective modifications, making it valuable for medicinal chemistry applications. The methyl substituent at the 5-position enhances stability and influences electronic properties, while the carboxylic acid group allows for further derivatization via amidation or esterification. The compound's well-defined structure and synthetic utility make it suitable for research in drug discovery and heterocyclic chemistry.

5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid structure

1030017-70-9 structure

Product Name:5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid

CAS No:1030017-70-9

MF:C₈H₇N₃O₂

MW:177.160081148148

MDL:MFCD20660013

CID:1065575

PubChem ID:76849720

Update Time:2025-05-27

5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 5-methyl-Imidazo[1,2-a]pyrimidine-7-carboxylic acid
- 5-Methylimidazo[1,2-a]pyrimidine-7-carboxylic acid
- IMidazo[1,2-a]pyriMidine-7-carboxylic acid, 5-Methyl-
- 5-Methylimidazo[1,2-a]pyrimidine-7-carboxylicacid
- AS-69362
- F11847
- MFCD20660013
- imidazo[1,2-a]pyrimidine-7-carboxylic acid,5-methyl-
- AKOS027339734
- 1030017-70-9
- CS-0312411
- 5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid
- MDL： MFCD20660013
- Inchi： 1S/C8H7N3O2/c1-5-4-6(7(12)13)10-8-9-2-3-11(5)8/h2-4H,1H3,(H,12,13)
- InChI Key： KUXRTFGCKBEVDE-UHFFFAOYSA-N
- SMILES： OC(C1C=C(C)N2C=CN=C2N=1)=O

Computed Properties

Exact Mass: 177.05400
Monoisotopic Mass: 177.053826475g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 221
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.4
Topological Polar Surface Area: 67.5Å²

Experimental Properties

PSA: 67.49000
LogP: 0.73590

5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M943138-250mg	5-Methylimidazo[1,2-a]pyrimidine-7-carboxylic acid	1030017-70-9	≥95%	250mg	￥818.10	2022-09-01
abcr	AB460862-1 g	5-Methyl-imidazo[1,2-a]pyrimidine-7-carboxylic acid, 95%; .	1030017-70-9	95%	1g	€942.00	2023-04-22
Chemenu	CM461880-100mg	IMidazo[1,2-a]pyriMidine-7-carboxylic acid, 5-Methyl-	1030017-70-9	95%+	100mg	$84	2023-02-19
Chemenu	CM461880-250mg	IMidazo[1,2-a]pyriMidine-7-carboxylic acid, 5-Methyl-	1030017-70-9	95%+	250mg	$148	2023-02-19
Chemenu	CM461880-1g	IMidazo[1,2-a]pyriMidine-7-carboxylic acid, 5-Methyl-	1030017-70-9	95%+	1g	$157	2023-11-26
Chemenu	CM461880-5g	IMidazo[1,2-a]pyriMidine-7-carboxylic acid, 5-Methyl-	1030017-70-9	95%+	5g	$855	2023-02-19
eNovation Chemicals LLC	D405410-1g	5-methyl-Imidazo[1,2-a]pyrimidine-7-carboxylic acid	1030017-70-9	97%	1g	$430	2024-07-28
eNovation Chemicals LLC	D405410-5g	5-methyl-Imidazo[1,2-a]pyrimidine-7-carboxylic acid	1030017-70-9	97%	5g	$1250	2024-07-28
eNovation Chemicals LLC	Y1004087-1g	5-Methylimidazo[1,2-a]pyrimidine-7-carboxylic acid	1030017-70-9	95%	1g	$400	2024-07-24
eNovation Chemicals LLC	D405410-2g	5-methyl-Imidazo[1,2-a]pyrimidine-7-carboxylic acid	1030017-70-9	97%	2g	$650	2024-07-28

5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid Production Method

5-methylimidazo[1,2-a]pyrimidine-7-carboxylic acid Related Literature

1. An amorphous carbon nitride/NiO/CoN-based composite: a highly efficient nonprecious electrode for supercapacitors and the oxygen evolution reaction†

Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
2. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
3. An automatic determination of thoria in thoria-urania mixtures

Analyst, 1966,91, 208-210
4. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
5. An investigation into the origin of variations in photovoltaic performance using D–D–π–A and D–A–π–A triphenylimidazole dyes with a copper electrolyte†

Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

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